4,5-Dichloro-6-methoxypyrimidine

• IUPAC Name: 4,5-dichloro-6-methoxypyrimidine
• InChI: InChI=1S/C5H4Cl2N2O/c1-10-5-3(6)4(7)8-2-9-5/h2H,1H3
• InChI Key: IVUVTADPEPLFAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=N1)Cl)Cl
• Molecular Formula: C5H4Cl2N2O
• Molecular Weight: 179.00 g/mol

Description

4,5-Dichloro-6-methoxypyrimidine is a chemical compound with the molecular formula C5H4Cl2N2O and a molecular weight of 179. It is a white to off-white solid and is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of 4,5-Dichloro-6-methoxypyrimidine can be achieved through several methods. One method involves the reaction of formamide, absolute ethyl alcohol, and sodium ethoxide in a container. Another method involves the reaction of malonate with formamide and an alkali metal alkoxide at elevated temperature.

Molecular Structure Analysis

The InChI code for 4,5-Dichloro-6-methoxypyrimidine is 1S/C5H4Cl2N2O/c1-10-5-3 (6)4 (7)8-2-9-5/h2H,1H3.

Chemical Reactions Analysis

4,5-Dichloro-6-methoxypyrimidine can undergo various chemical reactions. For instance, it can react with N-methylpiperazine, favoring the formation of C-4 substituted products. It can also react with phosphorus trichloride to produce 5-methoxy-4,6-dichloropyrimidine.

Physical And Chemical Properties Analysis

4,5-Dichloro-6-methoxypyrimidine is a white to off-white solid. It has a molecular weight of 179 and its InChI code is 1S/C5H4Cl2N2O/c1-10-5-3 (6)4 (7)8-2-9-5/h2H,1H3.

Scientific Research Applications

Anticancer Agents

4,5-Dichloro-6-methoxypyrimidine has been investigated for its potential as an anticancer agent. Researchers have explored its activity against specific cancer cell lines, aiming to develop novel therapies. .

Antimicrobial Properties

In the realm of infectious diseases, 4,5-Dichloro-6-methoxypyrimidine has shown antimicrobial activity. Researchers have evaluated its effectiveness against bacteria, fungi, and parasites. .

Antifungal Agents

Studies have investigated the antifungal potential of this compound. It may inhibit fungal growth by targeting specific cellular processes. .

DNA Topoisomerase II Inhibitors

DNA topoisomerases play crucial roles in DNA replication and repair. Some derivatives of 4,5-Dichloro-6-methoxypyrimidine have been studied as inhibitors of DNA topoisomerase II. .

Cardiovascular Agents

The compound’s pharmacological properties extend to cardiovascular applications. Researchers have investigated its effects on blood pressure regulation, calcium channels, and vascular relaxation. .

Diuretic Activity

Diuretics help regulate fluid balance in the body. Some derivatives of 4,5-Dichloro-6-methoxypyrimidine exhibit diuretic effects. .

These applications highlight the versatility of 4,5-Dichloro-6-methoxypyrimidine in various scientific contexts. Further research and optimization are necessary to fully harness its therapeutic potential. If you need more information or additional applications, feel free to ask! 😊

Najajreh, Y., & Khoury, M. A. (2022). Synthetic Approaches for Pharmacologically Active Decorated Six-Membered Diazines. In Strategies for the Synthesis of Heterocycles and Their Applications (pp. 157–180). IntechOpen. DOI: 10.5772/intechopen.109103

Mechanism of Action

While the specific mechanism of action for 4,5-Dichloro-6-methoxypyrimidine is not explicitly mentioned in the search results, pyrimidine derivatives are known to exhibit a wide range of pharmacological effects. They can modulate various biological activities, including antimicrobial, antifungal, antiparasitic, diuretic, antitumor, anti-inflammatory, and anti-HIV activities.

Safety and Hazards

4,5-Dichloro-6-methoxypyrimidine is considered hazardous. It can cause skin irritation, serious eye damage, and may be harmful if swallowed. It is recommended to wear protective gloves, clothing, and eye/face protection when handling this chemical. If it gets in the eyes, it is advised to rinse cautiously with water for several minutes.